1-Methyl-2-[(2-methylfuran-3-yl)sulfanylmethyl]imidazole

• IUPAC Name: 1-methyl-2-[(2-methylfuran-3-yl)sulfanylmethyl]imidazole
• InChI: InChI=1S/C10H12N2OS/c1-8-9(3-6-13-8)14-7-10-11-4-5-12(10)2/h3-6H,7H2,1-2H3
• InChI Key: HANZJPFFIHWQQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)SCC2=NC=CN2C
• Molecular Formula: C10H12N2OS
• Molecular Weight: 208.28 g/mol

Description

1-Methyl-2-[(2-methylfuran-3-yl)sulfanylmethyl]imidazole is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as MMFIM and is a derivative of imidazole, which is a five-membered heterocyclic ring.

Mechanism of Action

The mechanism of action of MMFIM is not fully understood, but studies have shown that it can inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. MMFIM has also been shown to induce DNA damage and activate the p53 tumor suppressor pathway, which can lead to apoptosis in cancer cells.
Biochemical and Physiological Effects:
MMFIM has been shown to have a range of biochemical and physiological effects. In addition to its potential anticancer properties, MMFIM has been shown to have anti-inflammatory and antioxidant effects. It has also been shown to inhibit the activity of certain enzymes that are involved in the production of reactive oxygen species, which can cause oxidative stress and damage to cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using MMFIM in lab experiments is its relatively low toxicity compared to other chemical compounds. However, one limitation is that its solubility in water is limited, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research involving MMFIM. One area of interest is in the development of MMFIM analogs that have improved solubility and bioavailability. Another potential direction is in the use of MMFIM as a potential therapeutic agent for other diseases, such as neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of MMFIM and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of MMFIM involves a multi-step process that begins with the reaction of 2-methylfuran-3-thiol with 1,2-dibromoethane to form 2-(2-methylfuran-3-ylthio)ethyl bromide. This intermediate is then reacted with imidazole in the presence of a base to yield MMFIM.

Scientific Research Applications

MMFIM has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of MMFIM is in the field of cancer research. Studies have shown that MMFIM can inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy.